Cas no 1515824-90-4 (2-fluoro-1-(isocyanatomethyl)-3-methylbenzene)

• Product Name: 2-fluoro-1-(isocyanatomethyl)-3-methylbenzene
• CAS No: 1515824-90-4
• MF: C₉H₈FNO
• MW: 165.164325714111
• CID: 6275815
• PubChem ID: 83402363
• Update Time: 2025-05-21

2-fluoro-1-(isocyanatomethyl)-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-1-(isocyanatomethyl)-3-methylbenzene
• 1515824-90-4
• EN300-1851160

• Inchi： 1S/C9H8FNO/c1-7-3-2-4-8(9(7)10)5-11-6-12/h2-4H,5H2,1H3
• InChI Key： BTVBTFIPNIDUNJ-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC=CC=1CN=C=O

Computed Properties

• Exact Mass: 165.058992041g/mol
• Monoisotopic Mass: 165.058992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-fluoro-1-(isocyanatomethyl)-3-methylbenzene

Comprehensive Overview of 2-Fluoro-1-(isocyanatomethyl)-3-methylbenzene (CAS No. 1515824-90-4): Properties, Applications, and Industry Insights

2-Fluoro-1-(isocyanatomethyl)-3-methylbenzene (CAS No. 1515824-90-4) is a specialized aromatic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both fluoro and isocyanate functional groups makes it a versatile intermediate for synthesizing bioactive molecules. Recent trends in small-molecule drug discovery and crop protection chemicals have driven demand for such fluorinated building blocks, as they often enhance metabolic stability and bioavailability.

The compound's molecular structure combines a methyl-substituted benzene core with a reactive isocyanatomethyl group, enabling facile conjugation with amines or alcohols. This property aligns with the growing focus on click chemistry and high-throughput screening methodologies in modern labs. Researchers particularly value its fluorine atom for modulating electronic effects, a strategy frequently explored in structure-activity relationship (SAR) studies for optimizing lead compounds.

From a synthetic chemistry perspective, 1515824-90-4 serves as a key precursor for heterocyclic compounds prevalent in FDA-approved drugs. Its application spectrum covers kinase inhibitors and GPCR-targeted therapeutics, two hot areas in oncology and CNS drug development. The compound's lipophilicity parameters (calculated LogP ~2.5) make it suitable for crossing biological barriers, addressing a common challenge in blood-brain barrier penetration research.

Industrial scale-up considerations for 2-fluoro-1-(isocyanatomethyl)-3-methylbenzene involve specialized handling due to the isocyanate moiety's reactivity. Modern flow chemistry techniques have shown promise in safely producing such intermediates, coinciding with industry's shift toward continuous manufacturing processes. Environmental factors also drive innovation, with many manufacturers adopting green chemistry principles to minimize waste during synthesis.

Analytical characterization of this compound typically employs HPLC-MS and 19F NMR spectroscopy, techniques that have seen significant advancements in sensitivity and resolution. The fluorine atom's strong NMR signal makes 1515824-90-4 particularly tractable for reaction monitoring, a feature appreciated in process chemistry optimization. These analytical aspects connect with broader discussions about quality by design (QbD) in chemical production.

Market intelligence suggests growing procurement of fluorinated benzene derivatives like this compound, especially from contract research organizations servicing the drug discovery sector. The rise of fragment-based drug design and proteolysis targeting chimeras (PROTACs) has further amplified demand for such structurally diverse intermediates. Suppliers increasingly provide custom synthesis services to meet precise researcher specifications for these building blocks.

Stability studies indicate that 2-fluoro-1-(isocyanatomethyl)-3-methylbenzene requires storage under inert atmosphere at low temperatures, reflecting standard practices for reactive intermediates in medicinal chemistry. Proper handling aligns with laboratory safety protocols that have become more stringent globally, particularly in academic and industrial research settings investing in automated synthesis platforms.

Future applications may expand into materials science, where fluorinated aromatic compounds contribute to advanced polymeric materials with unique dielectric properties. The intersection of pharmaceutical chemistry and functional materials represents an emerging frontier where multifunctional compounds like 1515824-90-4 could play transitional roles. This potential underscores the importance of interdisciplinary research in modern chemical innovation.

Patent landscape analysis reveals increasing claims incorporating this fluoromethylbenzene derivative in various drug candidates, particularly in targeted cancer therapies and neurodegenerative disease research. The compound's structural versatility allows medicinal chemists to explore diverse scaffold modifications, a strategy critical for overcoming drug resistance challenges in therapeutic development.

From a regulatory standpoint, proper documentation of chemical purity and analytical methods remains essential when using 2-fluoro-1-(isocyanatomethyl)-3-methylbenzene in regulated research. This aligns with broader industry movements toward data integrity and electronic lab notebooks, particularly in GLP-compliant environments. The compound's applications in preclinical research necessitate thorough characterization to meet evolving regulatory standards.